Cas no 1341923-25-8 (1-(2-ethoxyethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-ethoxyethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1341923-25-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6022485
• PubChem ID: 62728725
• Update Time: 2024-01-15

1-(2-ethoxyethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 1-(2-ethoxyethyl)-
• starbld0026140
• F2147-3703
• 1341923-25-8
• 1-(2-ethoxyethyl)pyrazole-4-carbaldehyde
• AKOS012021602

• Inchi： 1S/C8H12N2O2/c1-2-12-4-3-10-6-8(7-11)5-9-10/h5-7H,2-4H2,1H3
• InChI Key： OQFVQDKZQQJGCS-UHFFFAOYSA-N
• SMILES： N1(CCOCC)C=C(C=O)C=N1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 284.2±20.0 °C(Predicted)
• pka: -0.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes